Cas no 80454-47-3 (Euphornin)

• Product Name: Euphornin
• CAS No: 80454-47-3
• MF: C₃₃H₄₄O₉
• MW: 584.697071075439
• CID: 1803423
• PubChem ID: 6440619
• Update Time: 2025-04-24

Euphornin Chemical and Physical Properties

Names and Identifiers

• (1S,2S,3aR,4S,5S,6E,9R,11R,12E,13aS)-1,2,3,4,5,8,9,10,11,13a-Decahydro-2,5,8,8,12-pentamethyl-3aH-cyclopentacyclododecene-1,3a,4,9,11-pentol 4,9,11-triacetate 1-benzoate
• (1S,2S,3aR,4S,5S,9R,11R,12Z,13aS)-4,9,11-tris(acetyloxy)-3a-hydroxy-2,5,8,8,12-pentamethyl-2,3,3a,4,5,8,9,10,11,13a-decahydro-1H-cyclopenta[12]annulen-1-yl benzoate
• (1S,2S,3aR,4S,5S,6E,9R,11R,12E,13aS)-1,2,3,4,5,8,9,10,11,13a-Decahydro-2,5,8,8,12-pentamethyl-3aH-cyclopentacyclododecene-1,3
• Euphornin
• 3aH-Cyclopentacyclododecene-1,3a,4,9,11-pentol, 1,2,3,4,5,8,9,10,11,13a-decahydro-2,5,8,8,12-pentamethyl-, 4,9,11-triacetate 1-benzoate, (1S,2S,3aR,4S,5S,6E,9R,11R,12E,13aS)-
• [(1R,2S,3S,4Z,7R,9R,10Z,12S,13S,14S)-2,7,9-triacetyloxy-1-hydroxy-3,6,6,10,14-pentamethyl-13-bicyclo[10.3.0]pentadeca-4,10-dienyl] benzoate
• 3aH-Cyclopentacyclododecene-1,3a,4,9,11-pentol, 1,2,3,4,5,8,9,10,11,13a-decahydro-2,5,8,8,12-pentamethyl-, 4,9,11-triacetate 1-benzoate, (1S-(1R*,2R*,3aS*,4R*,5R*,6E,9S*,11S*,12E,13aR*))-
• [(1S,2S,3aR,4S,5S,6Z,9R,11R,12Z,13aS)-4,9,11-triacetyloxy-3a-hydroxy-2,5,8,8,12-pentamethyl-2,3,4,5,9,10,11,13a-octahydro-1H-cyclopenta[12]annulen-1-yl] benzoate
• 80454-47-3
• DA-53070

• Inchi： 1S/C33H44O9/c1-19-14-15-32(7,8)28(40-23(5)35)17-27(39-22(4)34)20(2)16-26-29(42-31(37)25-12-10-9-11-13-25)21(3)18-33(26,38)30(19)41-24(6)36/h9-16,19,21,26-30,38H,17-18H2,1-8H3/b15-14-,20-16-/t19-,21-,26-,27+,28+,29-,30-,33+/m0/s1
• InChI Key： BRVXVMOWTHQKHC-NHTJSLHDSA-N
• SMILES： O[C@@]12[C@H]([C@@H](C)C=CC(C)(C)[C@@H](C[C@H](C(C)=C[C@H]1[C@H]([C@@H](C)C2)OC(C1C=CC=CC=1)=O)OC(C)=O)OC(C)=O)OC(C)=O |c:5,14|

Computed Properties

• Exact Mass: 584.29853298g/mol
• Monoisotopic Mass: 584.29853298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 9
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Jatrophane and cyclojatrophane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Jatrophane and cyclojatrophane diterpenoids